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Compound of Interest

Compound Name: Dodecyl isocyanate

Cat. No.: B1361052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dodecyl isocyanate, a versatile intermediate in organic synthesis, plays a crucial role in the

development of novel therapeutics and drug delivery systems. Its high reactivity, however,

necessitates a thorough understanding of its hazard profile and strict adherence to safety

protocols. This in-depth technical guide provides comprehensive safety precautions, handling

guidelines, experimental protocols for hazard assessment, and insights into the toxicological

mechanisms of Dodecyl isocyanate to ensure its safe and effective use in the laboratory.

Section 1: Chemical and Physical Properties
A foundational understanding of the physicochemical properties of Dodecyl isocyanate is

paramount for its safe handling. This data, summarized in Table 1, informs storage conditions,

appropriate handling techniques, and emergency response procedures.
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Property Value Reference

CAS Number 4202-38-4 [1][2]

Molecular Formula C13H25NO [1][3]

Molecular Weight 211.34 g/mol [1][3]

Appearance Clear to slightly cloudy liquid [4][5]

Boiling Point 157-161 °C at 21 mmHg [3][4][5]

Density 0.877 g/mL at 25 °C [3][4]

Flash Point 113 °C (235.4 °F) - closed cup [3][6]

Water Solubility Negligible; reacts with water [5][7]

Vapor Pressure 0.0479 mmHg at 25°C [5]

Vapor Density 7.29 [2]

Refractive Index n20/D 1.441 [3]

Moisture Sensitivity Yes [4][7]

Section 2: Hazard Identification and Classification
Dodecyl isocyanate is classified as a hazardous chemical, posing significant risks upon

exposure.[2] A summary of its hazard classifications is provided in Table 2. The primary

hazards include acute toxicity upon inhalation, ingestion, and dermal contact, as well as severe

skin and eye irritation, and the potential for respiratory and skin sensitization.[2][8][9]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed.[2][9]

Acute Toxicity, Dermal Category 4 Harmful in contact with skin.[9]

Acute Toxicity, Inhalation Category 4 Harmful if inhaled.[2][9]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2][8]

Serious Eye Damage/Eye

Irritation
Category 1/2

Causes serious eye

damage/irritation.[2][8]

Respiratory Sensitization Category 1

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[2][9]

Skin Sensitization Category 1
May cause an allergic skin

reaction.[8][9]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[2][8]

Section 3: Personal Protective Equipment (PPE)
Due to the significant hazards associated with Dodecyl isocyanate, the use of appropriate

Personal Protective Equipment (PPE) is mandatory to prevent exposure.[10] The

recommended PPE is detailed in Table 3.
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Body Part Recommended Protection
Specifications and
Remarks

Respiratory NIOSH-approved respirator

A full-face supplied-air

respirator is recommended,

especially if working outside a

chemical fume hood.[11] For

work within a certified chemical

fume hood, an air-purifying

respirator with organic vapor

cartridges may be sufficient,

but a risk assessment should

be performed.[2][11]

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended.[11] Thin

latex gloves are not suitable.

[10] Double gloving is a good

precautionary measure.

Eyes/Face Safety goggles and face shield

ANSI-approved safety goggles

are required. A face shield

should be worn in situations

with a splash hazard.[12]

Skin/Body
Laboratory coat and protective

clothing

A buttoned, full-length

laboratory coat is mandatory.

Disposable coveralls should be

worn to prevent skin contact.

[11][12] Full-length pants and

closed-toe shoes are required

at all times in the laboratory.

Section 4: Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

maintain the chemical's integrity.

Handling:
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Work exclusively in a properly functioning and certified chemical fume hood.[13][14]

Avoid inhalation of vapors and direct contact with skin and eyes.[1]

Wash hands thoroughly after handling.[1]

Keep containers tightly closed when not in use.[1]

Prevent contact with water and moisture, as it reacts to produce carbon dioxide, which can

cause pressure buildup in sealed containers.[1][15]

Storage:

Store in a cool, dry, and well-ventilated area.[1][12]

Keep containers tightly closed to prevent moisture contamination.[13]

Store away from incompatible materials such as water, alcohols, amines, strong bases, and

strong oxidizing agents.[1][2]

A suitable storage location is a designated cabinet for reactive and toxic chemicals.[13]

Section 5: First Aid and Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration.

Seek immediate medical attention.[1][2]

Skin Contact

Immediately flush the affected area with copious

amounts of soap and water for at least 15

minutes while removing contaminated clothing

and shoes. Seek medical attention if irritation

persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2][16]

Spill and Disposal Procedures:

Minor Spills: Evacuate the area and ensure adequate ventilation.[17] Absorb the spill with an

inert, dry material such as sand or vermiculite (do not use combustible materials like

sawdust).[17][18] Collect the absorbed material into an open-top container; do not seal it to

allow for the escape of any generated carbon dioxide.[17][18]

Major Spills: Evacuate the area immediately and contact emergency services.[13]

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

regulations. Contact a licensed hazardous waste disposal company.[17]

Section 6: Toxicological Data
Quantitative toxicological data for Dodecyl isocyanate is limited. The available information is

summarized in Table 4. For many isocyanates, generic exposure limits have been established.
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Parameter Value Species Reference

LD50 (Oral) Data not available [19]

LD50 (Dermal) Data not available [19]

LC50 (Inhalation) Data not available Rat [19]

Permissible Exposure

Limit (PEL) - General

Isocyanates

0.005 ppm (8-hour

TWA)
[20][21][22]

Short-Term Exposure

Limit (STEL) - General

Isocyanates

0.02 ppm (ceiling) or

0.07 mg/m³ (15-

minute)

[20][21][23]

Time-Weighted

Average (TWA) -

General Isocyanates

0.02 mg/m³ (8-hour) [23]

Section 7: Experimental Protocols for Hazard
Assessment
The toxicological hazards of Dodecyl isocyanate, particularly its potential for skin and

respiratory sensitization, can be assessed using standardized experimental protocols.

Skin Sensitization Assessment (OECD Test Guideline
429: Local Lymph Node Assay)
The Local Lymph Node Assay (LLNA) is the preferred method for assessing the skin

sensitization potential of chemicals.[15]

Methodology:

Animal Model: Typically, CBA/Ca or CBA/J mice are used.

Test Substance Preparation: Dodecyl isocyanate is prepared in a suitable vehicle (e.g.,

acetone/olive oil). A minimum of three concentrations are prepared, plus a vehicle control

and a positive control.
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Application: A defined volume of the test substance is applied to the dorsal surface of each

ear of the mice daily for three consecutive days.

Proliferation Measurement: Five days after the first application, a solution of 3H-methyl

thymidine is injected intravenously.

Sample Collection and Processing: Three hours after the injection, the draining auricular

lymph nodes are excised, and a single-cell suspension is prepared. The incorporated

radioactivity is measured by liquid scintillation counting.

Data Analysis: The stimulation index (SI) is calculated for each group by dividing the mean

proliferation in the test group by the mean proliferation in the vehicle control group. A

substance is classified as a skin sensitizer if the SI is ≥ 3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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